Cas no 128442-57-9 (Acetamide, N-(1-methyl-3-phenylpropyl)-, (±)-)
128442-57-9 structure
Product Name:Acetamide, N-(1-methyl-3-phenylpropyl)-, (±)-
CAS No:128442-57-9
MF:C12H17NO
MW:191.269483327866
CID:3703418
PubChem ID:541808
Update Time:2025-04-22
Acetamide, N-(1-methyl-3-phenylpropyl)-, (±)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-(1-methyl-3-phenylpropyl)-, (±)-
- Acetamide, N-(1-methyl-3-phenylpropyl)-
- KQSKZCWLCIETEF-UHFFFAOYSA-N
- 128442-57-9
- SMR000459205
- DTXSID501345539
- CHEMBL1721087
- AKOS003799156
- Na(4aPhenylbutana2ayl)acetamide
- MLS000859026
- N-(1-Methyl-3-phenylpropyl)acetamide
- N-acetyl-1-methyl-3-phenylpropylamine
- HMS2776A18
- Acetamide, N-4-phenyl-2-butyl-
- N-(1-Methyl-3-phenylpropyl)acetamide #
- SCHEMBL10338537
-
- Inchi: 1S/C12H17NO/c1-10(13-11(2)14)8-9-12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3,(H,13,14)
- InChI Key: KQSKZCWLCIETEF-UHFFFAOYSA-N
- SMILES: C(NC(C)CCC1=CC=CC=C1)(=O)C
Computed Properties
- Exact Mass: 191.131014166Da
- Monoisotopic Mass: 191.131014166Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 29.1Ų
Acetamide, N-(1-methyl-3-phenylpropyl)-, (±)- Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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